Cas no 2229667-09-6 (tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate
• CAS No: 2229667-09-6
• MF: C₁₁H₁₈N₂O₅
• MW: 258.271023273468
• CID: 6150934
• PubChem ID: 165783902
• Update Time: 2025-05-20

tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate
• 2229667-09-6
• EN300-1880477

• Inchi： 1S/C11H18N2O5/c1-11(2,3)18-10(14)12-6-7-17-9(8-12)4-5-13(15)16/h4-5,9H,6-8H2,1-3H3/b5-4+
• InChI Key： UXECKHTYSIALHG-SNAWJCMRSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.12157168g/mol
• Monoisotopic Mass: 258.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate

Professional Introduction to Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate (CAS No. 2229667-09-6)

Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate, a compound with the chemical formula C₁₁H₁₅NO₄, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229667-09-6, is characterized by its unique structural features, which include a tert-butyl group, a nitroethenyl moiety, and a morpholine-4-carboxylate backbone. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The tert-butyl group, a branched alkyl group, enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. This feature makes Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate an attractive candidate for drug design, particularly in the context of oral or transdermal delivery systems. The nitroethenyl moiety introduces a polar and electron-withdrawing nature to the molecule, which can influence its reactivity and interactions with biological targets. Additionally, the morpholine-4-carboxylate backbone provides a scaffold that is known to be biocompatible and can be modified to enhance specific pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The ability to modulate these enzymes is crucial for developing anti-inflammatory drugs, and Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate has shown promising results in preclinical studies.

In addition to its anti-inflammatory potential, Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate has been explored for its possible role in neuroprotective therapies. The morpholine ring is known to have neuroactive properties, and modifications at this site can lead to compounds with enhanced central nervous system (CNS) activity. Research has indicated that this compound may interact with neurotransmitter receptors and ion channels, potentially leading to applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The nitroethenyl group also plays a role in these interactions by influencing the electronic properties of the molecule.

The synthesis of Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The tert-butyl group is typically introduced through tert-butanolysis or by reacting an appropriate precursor with tert-butanol under acidic conditions. The nitroethenyl moiety is often synthesized via nitration followed by reduction or direct functionalization of an alkyne derivative.

The morpholine-4-carboxylate backbone is synthesized through cyclization reactions involving morpholine derivatives and carboxylic acid anhydrides or esters. The final step involves coupling the nitroethenyl group to the morpholine core using reagents such as palladium catalysts or copper complexes. These synthetic strategies ensure that the compound is produced with minimal impurities and high chemical integrity.

Evaluation of Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate in cellular assays has revealed several interesting pharmacological effects. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This suggests that it may have therapeutic potential in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound has shown antioxidant properties by scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage.

The pharmacokinetic profile of Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate has been carefully studied to understand its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary findings indicate that the compound exhibits moderate solubility in water and lipids, suggesting good bioavailability following oral administration. Its metabolic stability has been assessed using liver microsomes and cell culture models, revealing that it is susceptible to degradation by cytochrome P450 enzymes. This information is crucial for predicting drug-drug interactions and optimizing dosing regimens.

Preclinical toxicology studies have been conducted to evaluate the safety profile of Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate in animal models. These studies have focused on assessing acute toxicity, repeated dose toxicity, genotoxicity, carcinogenicity, and reproductive toxicity. The results have shown that the compound is well-tolerated at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations. Further investigations are ongoing to identify any potential long-term adverse effects.

The development of Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxylate into a clinical candidate involves several critical steps. Firsthand optimization of its chemical structure based on pharmacokinetic data will be necessary to enhance its bioavailability and reduce potential side effects. Secondhand formulation development will focus on creating stable drug formulations suitable for clinical trials. Thirdhand preclinical testing will provide additional evidence of efficacy and safety before human trials can begin.

In conclusion, Tert-butyl 2-(2-nitroethenyl)morpholine-4-carboxyllactam (CAS No.2229667-09-6) is a promising compound with diverse pharmacological activities that make it an attractive candidate for further development in pharmaceutical research. Its unique structural features contribute to its biological effects on inflammatory pathways and neuroprotective mechanisms. Advances in synthetic chemistry have enabled efficient production methods for this compound while maintaining high purity standards required for clinical applications.